Cas no 2802-70-2 (Propanamine,N,1,1,1,3,3,3-heptafluoro-)

• Product name: Propanamine,N,1,1,1,3,3,3-heptafluoro-
• CAS No: 2802-70-2
• MF: C₃F₇N
• MW: 183.027625083923
• CID: 252511
• PubChem ID: 12705728

Propanamine,N,1,1,1,3,3,3-heptafluoro- Chemical and Physical Properties

Names and Identifiers

• Propanamine,N,1,1,1,3,3,3-heptafluoro-
• 2-Propanimine,N,1,1,1,3,3,3-heptafluoro- (9CI)
• Ethylidenimine,N,2,2,2-tetrafluoro-1-(trifluoromethyl)- (6CI)
• Ethylidenimine,tetrafluoro-1-(trifluoromethyl)- (8CI)
• Perfluoroisopropylidenimine
• KVXCEYRTLSUTAT-UHFFFAOYSA-N
• SCHEMBL17356130
• N,1,1,1,3,3,3-Heptafluoropropanamine
• 2802-70-2
• N-fluoroperfluoro-2-propanimine
• DTXSID401289590

• Inchi： InChI=1S/C3F7N/c4-2(5,6)1(11-10)3(7,8)9
• InChI Key： KVXCEYRTLSUTAT-UHFFFAOYSA-N
• SMILES： F/N=C(\C(F)(F)F)/C(F)(F)F

Computed Properties

• Exact Mass: 182.9919
• Monoisotopic Mass: 182.99189614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 12.36

Propanamine,N,1,1,1,3,3,3-heptafluoro- Security Information

• Hazardous Material Identification：
• Safety Term：FLUORIDES;FLUORIDES